1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile

• IUPAC Name: 1-methyl-2-oxopyridine-4-carbonitrile
• InChI: InChI=1S/C7H6N2O/c1-9-3-2-6(5-8)4-7(9)10/h2-4H,1H3
• InChI Key: KTFKAUVXDUNFOB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C#N
• Molecular Formula: C7H6N2O
• DSSTOX Substance ID: DTXSID30457503
• Molecular Weight: 134.14 g/mol
• CAS RN: 70411-83-5

Description

“1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile” is a chemical compound with the molecular formula C7H6N2O. It has a molecular weight of 134.14 g/mol. The compound appears as off-white to yellow powder or crystals.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6N2O/c1-9-3-2-6(5-8)4-7(9)10/h2-4H,1H3. This indicates that the compound has a pyridine ring with a nitrile (-C#N) group at the 4-position, a methyl (-CH3) group at the 1-position, and a carbonyl (=O) group at the 2-position.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 44.1 Ų and contains 10 heavy atoms. It has no rotatable bonds and no hydrogen bond donors, but it has two hydrogen bond acceptors. The compound is also characterized by a XLogP3-AA value of -0.2, indicating its relative hydrophilicity.

Scientific Research Applications

Synthesis and Structural Analysis

1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile and its derivatives have been a focal point in synthesis and structural analysis. For example, Cetina et al. (2010) synthesized various pyridine derivatives and analyzed their structures using techniques like X-ray diffraction, IR, and electronic spectroscopy. These derivatives exhibited distinct fluorescence spectra in different solvents, indicating their potential in optical applications (Cetina, Tranfić, Sviben, & Jukić, 2010).

Spectroscopic Characterization and Photosensitivity

In the realm of spectroscopic characterization, Roushdy et al. (2019) explored a condensation reaction involving 1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile, resulting in a compound with intriguing electronic absorption and photosensitivity properties. This study highlighted the compound's potential for optoelectronic device applications, especially considering its photocurrent and photosensitivity characteristics under various illumination intensities (Roushdy, Farag, Ibrahim, Halim, & El-Gohary, 2019).

Fluorescence Properties

Ershov et al. (2015) investigated the non-catalytic conversion of certain derivatives, leading to fluorescent 2-oxo-1,2-dihydropyridine compounds. Their research provided insights into the spectral-luminescence properties and the fluorescence quantum yield of these compounds, indicating potential uses in fluorescence-based applications (Ershov, Fedoseev, Belikov, & Ievlev, 2015).

Structural and Electronic Properties

Gümüş et al. (2014) conducted quantum chemical calculations to understand the impact of various electron-donor and -acceptor groups on the structural and electronic properties of a specific 1,2-dihydropyridine-4-carbonitrile derivative. This study provided detailed insights into its geometric parameters, vibrational wavenumbers, and NMR chemical shifts, suggesting its versatility in various chemical and electronic applications (Gümüş, Tamer, Avcı, & Atalay, 2014).

Corrosion Inhibition

In the field ofcorrosion inhibition, Saleh et al. (2018) evaluated dihydropyridine derivatives, including 1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile, as potential controllers for hydrogen production during zinc dissolution in dilute HCl. They used various chemical and electrochemical techniques to demonstrate the compound's effectiveness in reducing corrosion, indicating its utility in materials science and engineering (Saleh, El Wanees, & Mustafa, 2018).

Crystal Structure Analysis

Naghiyev et al. (2022) focused on the crystal structure analysis of dihydropyridine derivatives, including those related to 1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile. Their study involved detailed Hirshfeld surface analyses, demonstrating the compound's molecular interactions and providing valuable insights for crystallography and materials science (Naghiyev, Khrustalev, Venskovsky, Tereshina, Khalilov, Akkurt, Bhattarai, & Mamedov, 2022).

Mechanism of Action

The mechanism of action of “1-Methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile” is not clear from the available information. More research is needed to understand its interactions with biological systems.

Safety and Hazards

The compound is associated with several hazard statements, including H302, H312, H315, H319, H332, and H335. These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled, and it may cause skin and eye irritation and respiratory irritation.

Synthesis routes and methods I

Procedure details

To a cold solution of 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide (7.2 g, 47.3 mmol, Journal of Organic Chemistry, 1959, 24, 196) in DCM (70 mL) was added TEA (13.19 mL, 95 mmol) and TFAA (8.02 mL, 56.8 mmol) at about 0° C. The reaction mixture was stirred for about 2 h at about 0° C. The reaction mixture was filtered and the filtrate was diluted with DCM (100 mL). The organic layer was washed successively with water (2×70 mL) and brine (1×70 mL). The organic layer was dried over sodium sulphate and concentrated under reduced pressure to afford 1-methyl-2-oxo-1,2-dihydropyridine-4-carbonitrile as a white solid 3.3 g, (52.0%), 1H NMR (400 MHz, DMSO) δ: 7.94-7.92 (d, J=7.2 Hz, 1H), 7.00 (s, 1H), 6.53-6.50 (dd, J=2 Hz, 1 Hz), 3.45 (s, 3H), LC/MS (Table 1, Method d) Rt=0.77 min.

Synthesis routes and methods II

Procedure details

Oxalyl chloride (250 μl, 2.87 mmol) was added to an ice-cooled solution of N,N-dimethylformamide (243 μl, 3.14 mmol) in acetonitrile (3 ml). A suspension of 1-methyl-2-oxo-1,2-dihydro-4-pyridinecarboxamide (J.O.C. 24; 1959; 196) (201.5 mg, 1.32 mmol) and pyridine (470 μl, 5.82 mmol) in acetonitrile (20 ml) was added to the resulting white suspension, and the mixture stirred at room temperature for 18 hours. The mixture was diluted with water (20 ml), and extracted with ethyl acetate (2×100 ml). The combined organic solutions were washed with brine, dried (MgSO4) and concentrated under reduced pressure. The crude product was purified by column chromatography on silica gel using ethyl acetate:pentane (75:25), then dichloromethane:methanol (90:10) as eluants, to afford the title compound as a pale yellow solid, 112.3 mg.